Cas no 851029-02-2 (tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate
• CAS No: 851029-02-2
• MF: C₁₂H₂₀F₂N₂O₄
• MW: 294.295010566711
• MDL: MFCD28403260
• CID: 5686081
• PubChem ID: 88005365
• Update Time: 2025-11-06

tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (S)-4,4-DIFLUORO-2-(METHOXY(METHYL)CARBAMOYL)PYRROLIDINE-1-CARBOXYLATE
• AT38636
• SCHEMBL6528827
• 851029-02-2
• tert-Butyl (2S)-4,4-difluoro-2-[methoxy(methyl)carbamoyl]pyrrolidine-1-carboxylate
• A1-33530
• EN300-25019914
• 1-Pyrrolidinecarboxylic acid, 4,4-difluoro-2-[(methoxymethylamino)carbonyl]-, 1,1-dimethylethyl ester, (2S)-
• tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate

• MDL： MFCD28403260
• Inchi： 1S/C12H20F2N2O4/c1-11(2,3)20-10(18)16-6-12(13,14)5-8(16)9(17)15-7-19-4/h8H,5-7H2,1-4H3,(H,15,17)/t8-/m0/s1
• InChI Key： BHRKMUVABBXJHK-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)C[C@H]1C(NCOC)=O

Computed Properties

• Exact Mass: 294.13911345g/mol
• Monoisotopic Mass: 294.13911345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 330.0±52.0 °C(Predicted)
• pka: -8.03±0.60(Predicted)

Additional information on tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate (CAS: 851029-02-2)

The compound tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate (CAS: 851029-02-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic implications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors, particularly those targeting viral proteases such as SARS-CoV-2 main protease (Mpro). The stereochemistry at the 2-position and the presence of difluoromethyl groups enhance its binding affinity and metabolic stability, making it a valuable scaffold for drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the optimization of peptidomimetic inhibitors, achieving nanomolar potency against Mpro.

From a synthetic perspective, advancements in asymmetric catalysis have enabled more efficient routes to produce tert-butyl (2S)-4,4-difluoro-2-methoxy(methyl)carbamoylpyrrolidine-1-carboxylate. A recent publication in Organic Letters (2024) described a novel palladium-catalyzed enantioselective fluorination protocol, which improved the yield and enantiomeric excess (ee > 99%) of the target compound. This method addresses previous challenges associated with the introduction of difluoromethyl groups while maintaining high stereocontrol.

In addition to its antiviral applications, this compound has shown promise in oncology research. Preclinical studies have explored its incorporation into small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer signaling pathways. For instance, derivatives of this scaffold have been evaluated as modulators of the p53-MDM2 interaction, with preliminary data indicating enhanced bioavailability and tumor penetration compared to earlier analogs.

Future research directions include further optimization of the pharmacokinetic properties of derivatives based on this scaffold, as well as exploration of its utility in targeted protein degradation strategies such as PROTACs. The compound's versatility and the growing body of evidence supporting its applications underscore its importance in modern medicinal chemistry.